Cas no 1643579-82-1 (4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole)
1643579-82-1 structure
Product Name:4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole
CAS No:1643579-82-1
MF:C7H11BrN2S
MW:246.212417840958
CID:6810621
PubChem ID:133553986
Update Time:2025-03-06
4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole
- CS-19988
- 1643579-82-1
-
- Inchi: 1S/C7H11BrN2S/c1-4-10(3)7-9-6(8)5(2)11-7/h4H2,1-3H3/i1D3,2D3,3D3,4D2
- InChI Key: DYTVEJZMUHGRNT-BIQBMNTRSA-N
- SMILES: BrC1=C(C([2H])([2H])[2H])SC(=N1)N(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 245.05168Da
- Monoisotopic Mass: 245.05168Da
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.4Ų
4-Bromo-(2-methylethylamino-5-methyl-d11)-thiazole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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